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Compound of Interest

Compound Name: 3-butoxyaniline

Cat. No.: B1281059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthetic protocols for 3-butoxyaniline. The information is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and other

areas of chemical synthesis where this compound may be utilized as a key building block.

Chemical Structure and Identification
3-Butoxyaniline, also known as m-butoxyaniline, is an aromatic organic compound. Its

structure consists of a benzene ring substituted with an amino group (-NH₂) and a butoxy group

(-O(CH₂)₃CH₃) at positions 1 and 3, respectively.

Molecular Structure:
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Key Identifiers:

IUPAC Name: 3-Butoxyaniline

CAS Number: 23079-68-7

Molecular Formula: C₁₀H₁₅NO[1]

Molecular Weight: 165.23 g/mol [1]

Physical and Chemical Properties
Detailed experimental data for the physical properties of 3-butoxyaniline are not readily

available in the literature. However, the properties of its isomer, 4-butoxyaniline, can provide a

reasonable estimate. It is important to note that these values are for the para-isomer and may

differ from those of 3-butoxyaniline.

Property Value (for 4-Butoxyaniline) Reference

Appearance - -

Boiling Point 148-149 °C at 13 mmHg

Density 0.992 g/mL at 25 °C

Refractive Index n20/D 1.538

Solubility
Expected to be soluble in

organic solvents.
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A reported boiling point for m-n-butoxyaniline (3-butoxyaniline) is 120–124 °C at 2 mm Hg.

Synthesis of 3-Butoxyaniline
A plausible and efficient two-step synthesis for 3-butoxyaniline involves an initial Williamson

ether synthesis to form 3-butoxynitrobenzene, followed by the reduction of the nitro group to

the desired aniline.

Logical Workflow for the Synthesis of 3-Butoxyaniline
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Step 1: Williamson Ether Synthesis Step 2: Reduction of Nitro Group

3-Nitrophenol

Reaction1-Bromobutane

Base (e.g., K₂CO₃)

Solvent (e.g., Acetone)

3-Butoxynitrobenzene 3-Butoxynitrobenzene

ReactionReducing Agent (e.g., SnCl₂·2H₂O / HCl or H₂/Pd-C)

Solvent (e.g., Ethanol)

3-Butoxyaniline
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Sample Preparation

Analytical Techniques

Data Interpretation

3-Butoxyaniline Sample

Dissolve in appropriate solvent

HPLC Analysis GC-MS Analysis NMR Spectroscopy (¹H & ¹³C) IR Spectroscopy Mass Spectrometry

Purity Assessment Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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